N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide

• IUPAC Name: N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C22H22N6O3/c1-26-11-13-27(14-12-26)21-10-9-19(24-25-21)16-5-4-6-17(15-16)23-22(29)18-7-2-3-8-20(18)28(30)31/h2-10,15H,11-14H2,1H3,(H,23,29)
• InChI Key: DNEWPGVWSIGPBK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol

Description

N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide, also known as MPT0B392, is a small molecule inhibitor that has been developed for cancer treatment. This compound has been shown to have potent anticancer activity in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

Target of Action

The primary target of this compound is Mycobacterium tuberculosis H37Ra . This bacterium is the causative agent of tuberculosis (TB), a major global health concern .

Mode of Action

The compound interacts with the bacterium, inhibiting its growth and proliferation

Biochemical Pathways

The compound affects the biochemical pathways of Mycobacterium tuberculosis, leading to its inhibition

Result of Action

The compound exhibits significant anti-tubercular activity, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM . It effectively inhibits the growth and proliferation of Mycobacterium tuberculosis .

Advantages and Limitations for Lab Experiments

One advantage of N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide is its potent anticancer activity, which makes it a promising candidate for cancer treatment. In addition, this compound has been shown to have a favorable pharmacokinetic profile, meaning that it can be easily absorbed and distributed in the body. One limitation of N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide is its potential toxicity, which can limit its clinical use.

Future Directions

There are several future directions for the research on N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide. One direction is to further investigate the mechanism of action of this compound and its effects on other proteins involved in cancer growth and survival. Another direction is to evaluate the efficacy and safety of N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide in clinical trials, particularly in combination with other cancer therapies. Finally, the development of novel derivatives of N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide with improved potency and selectivity could lead to the discovery of new anticancer drugs.

Synthesis Methods

The synthesis of N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide involves several steps, including the reaction of 4-methylpiperazine with 2-bromo-3-nitropyridine, followed by the reaction of the resulting compound with 3-bromoaniline. The final step involves the reaction of the intermediate product with 2-nitrobenzoyl chloride to yield N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide.

Scientific Research Applications

N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide has been extensively studied for its anticancer activity. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide has been shown to induce apoptosis (cell death) in cancer cells, which is a key mechanism for cancer treatment.